Cas no 16038-73-6 (Nickelate(2-),bis[8-mercapto-5-quinolinesulfonato(2-)-N1,S8]-, dihydrogen (9CI))

• Product Name: Nickelate(2-),bis[8-mercapto-5-quinolinesulfonato(2-)-N1,S8]-, dihydrogen (9CI)
• CAS No: 16038-73-6
• MF: C₁₈H₁₂N₂NiO₆S₄
• MW: 539.251080513
• CID: 229090
• PubChem ID: 73456715
• Update Time: 2025-04-19

Nickelate(2-),bis[8-mercapto-5-quinolinesulfonato(2-)-N1,S8]-, dihydrogen (9CI) Chemical and Physical Properties

Names and Identifiers

• Nickelate(2-),bis[8-mercapto-5-quinolinesulfonato(2-)-N1,S8]-, dihydrogen (9CI)
• 5-Quinolinesulfonic acid,8-mercapto-, nickel complex
• Nickel,bis(hydrogen 8-mercapto-5-quinolinesulfonato)- (8CI)
• Nickel, bis(hydrogen 8-mercapto-5-quinolinesulfonato)-
• 16038-73-6
• Nickelate(2-), bis(8-mercapto-5-quinolinesulfonato(2-)-N(1),S(8))-, dihydrogen
• DTXSID001080843

• Inchi： 1S/2C9H7NO3S2.Ni/c2*11-15(12,13)8-4-3-7(14)9-6(8)2-1-5-10-9;/h2*1-5,14H,(H,11,12,13);/q;;+2/p-2
• InChI Key： DZPAJEHTAZEUDP-UHFFFAOYSA-L
• SMILES： [Ni+2].S(C1=CC=C(C2C1=CC=CN=2)[S-])(=O)(=O)[O-].S(C1=CC=C(C2C1=CC=CN=2)[S-])(=O)(=O)[O-].[H+].[H+]

Computed Properties

• Exact Mass: 460.047012
• Monoisotopic Mass: 460.047012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 463
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.4